Cas no 2109898-51-1 (1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)-)

• Product Name: 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)-
• CAS No: 2109898-51-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5293652
• Update Time: 2025-07-08

1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)-

• Inchi： 1S/C8H11NO2/c1-6(9-2)8(10)7-3-4-11-5-7/h3-6,9H,1-2H3/t6-/m0/s1
• InChI Key： IIMDQCYXZABGRO-LURJTMIESA-N
• SMILES： C(C1C=COC=1)(=O)[C@@H](NC)C

Additional information on 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)-

Comprehensive Overview of 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)- (CAS No. 2109898-51-1)

The compound 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)-, identified by its CAS No. 2109898-51-1, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This chiral ketone derivative features a furan ring and a methylamino group, making it a versatile intermediate for pharmaceutical research. Its unique structure and stereochemistry ((2S)-configuration) contribute to its potential applications in drug discovery, particularly in the development of targeted therapies.

In recent years, the demand for chiral compounds like 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)- has surged due to their role in enantioselective synthesis. Researchers are increasingly exploring its utility in creating bioactive molecules with improved efficacy and reduced side effects. The compound's furan moiety is particularly noteworthy, as furan derivatives are known for their presence in natural products and their ability to interact with biological targets. This has led to a growing interest in its potential as a scaffold for drug design.

From a synthetic perspective, the preparation of 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)- involves advanced techniques such as asymmetric catalysis and chiral resolution. These methods ensure high enantiomeric purity, which is critical for its application in pharmaceutical formulations. The compound's methylamino group also offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility makes it a valuable tool for chemists working on structure-activity relationship (SAR) studies.

The relevance of CAS No. 2109898-51-1 extends beyond the lab. With the rise of personalized medicine and precision therapeutics, there is a growing need for chiral building blocks that can be used to develop patient-specific treatments. This compound's ability to serve as a key intermediate in such applications positions it at the forefront of modern drug development. Additionally, its potential use in green chemistry initiatives aligns with the global push for sustainable and environmentally friendly synthetic practices.

Another area of interest is the compound's role in neuroscience research. The methylamino group in 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)- resembles structural motifs found in neurotransmitters, suggesting possible applications in the study of neurological disorders. This has sparked curiosity among researchers investigating novel central nervous system (CNS) agents. Furthermore, its furan ring could contribute to interactions with G-protein-coupled receptors (GPCRs), a common target for CNS drugs.

In the context of artificial intelligence (AI) and machine learning (ML) in drug discovery, 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)- presents an intriguing case study. Computational models are increasingly being used to predict the bioactivity and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of such compounds. This synergy between experimental and in silico approaches accelerates the identification of promising candidates for further development.

To summarize, 1-Propanone, 1-(3-furanyl)-2-(methylamino)-, (2S)- (CAS No. 2109898-51-1) is a multifaceted compound with broad implications for pharmaceutical research and drug discovery. Its chiral nature, functional groups, and potential applications in personalized medicine and neuroscience make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing therapeutic innovations and sustainable chemistry.